Cas no 1411218-96-6 (4-acetamido-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid)

4-Acetamido-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid is a chiral benzopyran derivative featuring a fused bicyclic structure with an acetamido and carboxylic acid functional group. Its rigid molecular framework and polar substituents make it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active compounds. The compound's stereocenter at the 4-position allows for enantioselective applications in medicinal chemistry and asymmetric synthesis. Its carboxylic acid moiety enhances solubility in polar solvents, facilitating further derivatization. This scaffold is of interest in drug discovery due to its potential as a precursor for bioactive molecules targeting neurological and inflammatory pathways.
4-acetamido-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid structure
1411218-96-6 structure
Product Name:4-acetamido-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid
CAS No:1411218-96-6
MF:C12H13NO4
MW:235.235923528671
CID:5561491
PubChem ID:63702665
Update Time:2025-10-29

4-acetamido-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Acetylamino)-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid (ACI)
    • 2H-1-Benzopyran-4-carboxylic acid, 4-(acetylamino)-3,4-dihydro- (ACI)
    • 4-acetamido-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid
    • Inchi: 1S/C12H13NO4/c1-8(14)13-12(11(15)16)6-7-17-10-5-3-2-4-9(10)12/h2-5H,6-7H2,1H3,(H,13,14)(H,15,16)
    • InChI Key: IUTHVSQEKZDBLB-UHFFFAOYSA-N
    • SMILES: O=C(C1(CCOC2C1=CC=CC=2)NC(C)=O)O

4-acetamido-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid Pricemore >>

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Additional information on 4-acetamido-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid

4-Acetamido-3,4-Dihydro-2H-1-Benzopyran-4-Carboxylic Acid: A Comprehensive Overview

The compound 4-acetamido-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid, identified by the CAS registry number CAS No. 1411218-96-6, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of benzopyrans, which are known for their versatile structures and applications in drug development and advanced materials synthesis.

The molecular structure of 4-acetamido-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid is characterized by a benzopyran skeleton with an acetamido group at the 4-position and a carboxylic acid moiety at the same position. This unique arrangement of functional groups imparts the compound with distinctive chemical and physical properties, making it a subject of interest for researchers in various disciplines.

Recent studies have highlighted the potential of CAS No. 1411218-96-6 as a precursor in the synthesis of bioactive molecules. Its ability to undergo various chemical transformations, such as acylation and esterification, has made it a valuable intermediate in organic synthesis. Moreover, its stability under physiological conditions makes it a promising candidate for drug delivery systems.

In terms of pharmacological applications, 4-acetamido-3,4-dihydro-2H-1-benzopyran-based compounds have shown potential in anti-inflammatory and anti-cancer therapies. Researchers have reported that derivatives of this compound exhibit selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its role in developing novel anti-inflammatory agents.

The synthesis of CAS No. 1411218-related compounds has also been optimized using green chemistry principles. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and reduced environmental impact, aligning with global sustainability goals.

In conclusion, 4-acetamido-substituted benzopyrans represent a promising class of compounds with diverse applications across multiple scientific domains. Continued research into their properties and potential uses will undoubtedly unlock new opportunities for innovation in medicine and materials science.

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